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An In-depth Technical Guide to Furfuryl Mercaptan (CAS 98-02-2)

Introduction
Furfuryl mercaptan, also known as 2-furanmethanethiol, is a volatile organic compound with

the CAS registry number 98-02-2.[1][2] It is a furan derivative containing a thiol (mercaptan)

functional group.[3] This compound is a colorless to pale yellow liquid, which may develop a

yellow hue after prolonged exposure to air.[1][2][3] While it possesses a strong, often described

as unpleasant, odor in its concentrated form, upon dilution it is renowned for its characteristic

aroma of roasted coffee.[1][4][5] This distinct aromatic profile makes it a highly valued

ingredient in the flavor and fragrance industries.[2][3]

The compound is a key component of coffee's aroma, formed naturally during the roasting

process through the Maillard reaction between sugars and amino acids.[1][4][6] It is also found

in other cooked or roasted foods like beef, pork, chicken, and popcorn.[4][7] This guide

provides a comprehensive technical overview of furfuryl mercaptan, covering its chemical

properties, synthesis protocols, applications, stability, and safety data, intended for

researchers, scientists, and professionals in drug development and chemical industries.

Physical and Chemical Properties
Furfuryl mercaptan is sparingly soluble in water but miscible with most organic solvents and

oils.[1][8] Its key physical and chemical properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b060905?utm_src=pdf-interest
https://www.benchchem.com/product/b060905?utm_src=pdf-body
https://www.benchchem.com/product/b060905?utm_src=pdf-body
https://www.smolecule.com/products/s584587
https://www.nbinno.com/article/flavor-and-fragrance-intermediates/chemical-properties-applications-furfuryl-mercaptan-nc
https://haihangchem.com/products/furfuryl-mercaptan-cas-98-02-2/
https://www.smolecule.com/products/s584587
https://www.nbinno.com/article/flavor-and-fragrance-intermediates/chemical-properties-applications-furfuryl-mercaptan-nc
https://haihangchem.com/products/furfuryl-mercaptan-cas-98-02-2/
https://www.smolecule.com/products/s584587
https://ift.co.za/roasted-coffee-smell/
https://www.odowell.com/furfuryl-mercaptan.html
https://www.nbinno.com/article/flavor-and-fragrance-intermediates/chemical-properties-applications-furfuryl-mercaptan-nc
https://haihangchem.com/products/furfuryl-mercaptan-cas-98-02-2/
https://www.smolecule.com/products/s584587
https://ift.co.za/roasted-coffee-smell/
http://nadiaberenstein.com/blog/2014/12/12/skunkiness-coffee-chemistry-and-naturalism-in-flavor
https://ift.co.za/roasted-coffee-smell/
https://www.perfumerflavorist.com/flavor/ingredients/news/21873525/natural-advantage-natural-advantages-natural-furfuryl-mercaptan
https://www.benchchem.com/product/b060905?utm_src=pdf-body
https://www.benchchem.com/product/b060905?utm_src=pdf-body
https://www.smolecule.com/products/s584587
https://www.aurochemicals.com/wp-content/uploads/2019/05/FURFURYL-MERCAPTAN-Natural-SPEC-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

CAS Number 98-02-2
[1][2][3][5][7][8][9][10][11][12]

[13][14][15][16][17]

Molecular Formula C₅H₆OS [1][2][3][18]

Molecular Weight 114.17 g/mol

Appearance
Colorless to pale yellow/light

orange oily liquid
[1][2][3][5][8][9][15]

Odor

Strong, sulfurous, roasted

coffee-like at low

concentrations

[1][3][4][5][8][9]

Boiling Point 155 °C (at 760 mmHg) [8][15][16]

Flash Point 45 °C (113 °F) - Closed Cup [8][10][15]

Density 1.132 g/mL at 25 °C [5][16]

Specific Gravity 1.125 - 1.135 at 20/25 °C [8][9]

Refractive Index 1.531 at 20 °C [5][16]

Solubility
Insoluble in water; soluble in

oils; miscible in ethanol
[1][8]

FEMA Number 2493 [7][8][9][11][13]

Synthesis and Experimental Protocols
Several methods for the synthesis of furfuryl mercaptan have been reported. The most

common routes involve starting from furfuryl alcohol, furfural, or furfuryl chloride.[1][19]

Synthesis from Furfuryl Alcohol and Thiourea
This method avoids the use of unstable furfuryl halides and is considered a reliable procedure.

[19] The reaction proceeds by forming an S-furfurylisothiouronium salt intermediate, which is

then cleaved by hydrolysis to yield the mercaptan.[5][16]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.smolecule.com/products/s584587
https://www.nbinno.com/article/flavor-and-fragrance-intermediates/chemical-properties-applications-furfuryl-mercaptan-nc
https://haihangchem.com/products/furfuryl-mercaptan-cas-98-02-2/
https://www.odowell.com/furfuryl-mercaptan.html
https://www.perfumerflavorist.com/flavor/ingredients/news/21873525/natural-advantage-natural-advantages-natural-furfuryl-mercaptan
https://www.aurochemicals.com/wp-content/uploads/2019/05/FURFURYL-MERCAPTAN-Natural-SPEC-1.pdf
https://www.thegoodscentscompany.com/data/rw1008451.html
https://pim-resources.coleparmer.com/sds/34573.pdf
https://hfpappexternal.fda.gov/scripts/fdcc/index.cfm?set=FoodSubstances&id=FURFURYLMERCAPTAN
https://www.nbinno.com/article/flavor-and-fragrance-intermediates/understanding-stability-furfuryl-mercaptan-formulations-nc
https://apps.who.int/food-additives-contaminants-jecfa-database/Home/Chemical/5219
https://www.chemeo.com/cid/63-205-4/2-Furfurylthiol
https://www.chemicalbook.com/msds/furfuryl-mercaptan.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9387119.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9387119_EN.htm
https://www.smolecule.com/products/s584587
https://www.nbinno.com/article/flavor-and-fragrance-intermediates/chemical-properties-applications-furfuryl-mercaptan-nc
https://haihangchem.com/products/furfuryl-mercaptan-cas-98-02-2/
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB22380&PLANT=d__ALF
https://www.smolecule.com/products/s584587
https://www.nbinno.com/article/flavor-and-fragrance-intermediates/chemical-properties-applications-furfuryl-mercaptan-nc
https://haihangchem.com/products/furfuryl-mercaptan-cas-98-02-2/
https://www.odowell.com/furfuryl-mercaptan.html
https://www.aurochemicals.com/wp-content/uploads/2019/05/FURFURYL-MERCAPTAN-Natural-SPEC-1.pdf
https://www.thegoodscentscompany.com/data/rw1008451.html
https://www.chemicalbook.com/msds/furfuryl-mercaptan.htm
https://www.smolecule.com/products/s584587
https://haihangchem.com/products/furfuryl-mercaptan-cas-98-02-2/
https://ift.co.za/roasted-coffee-smell/
https://www.odowell.com/furfuryl-mercaptan.html
https://www.aurochemicals.com/wp-content/uploads/2019/05/FURFURYL-MERCAPTAN-Natural-SPEC-1.pdf
https://www.thegoodscentscompany.com/data/rw1008451.html
https://www.aurochemicals.com/wp-content/uploads/2019/05/FURFURYL-MERCAPTAN-Natural-SPEC-1.pdf
https://www.chemicalbook.com/msds/furfuryl-mercaptan.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9387119.htm
https://www.aurochemicals.com/wp-content/uploads/2019/05/FURFURYL-MERCAPTAN-Natural-SPEC-1.pdf
https://pim-resources.coleparmer.com/sds/34573.pdf
https://www.chemicalbook.com/msds/furfuryl-mercaptan.htm
https://www.odowell.com/furfuryl-mercaptan.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9387119.htm
https://www.aurochemicals.com/wp-content/uploads/2019/05/FURFURYL-MERCAPTAN-Natural-SPEC-1.pdf
https://www.thegoodscentscompany.com/data/rw1008451.html
https://www.odowell.com/furfuryl-mercaptan.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9387119.htm
https://www.smolecule.com/products/s584587
https://www.aurochemicals.com/wp-content/uploads/2019/05/FURFURYL-MERCAPTAN-Natural-SPEC-1.pdf
https://www.perfumerflavorist.com/flavor/ingredients/news/21873525/natural-advantage-natural-advantages-natural-furfuryl-mercaptan
https://www.aurochemicals.com/wp-content/uploads/2019/05/FURFURYL-MERCAPTAN-Natural-SPEC-1.pdf
https://www.thegoodscentscompany.com/data/rw1008451.html
https://hfpappexternal.fda.gov/scripts/fdcc/index.cfm?set=FoodSubstances&id=FURFURYLMERCAPTAN
https://apps.who.int/food-additives-contaminants-jecfa-database/Home/Chemical/5219
https://www.benchchem.com/product/b060905?utm_src=pdf-body
https://www.smolecule.com/products/s584587
http://www.orgsyn.org/demo.aspx?prep=CV4P0491
http://www.orgsyn.org/demo.aspx?prep=CV4P0491
https://www.odowell.com/furfuryl-mercaptan.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9387119.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol:

Step 1: Formation of S-2-furfurylisothiouronium salt

In a 3-liter round-bottomed flask equipped for operation in a fume hood, place 380 g (5

moles) of thiourea, 500 ml of water, and 400 ml of concentrated hydrochloric acid (12.5 N).

[19]

Gently heat the mixture to dissolve the solid, then cool the solution to 30°C.[19]

Add 490 g (5 moles) of furfuryl alcohol to the reaction mixture.[19]

Maintain the reaction temperature below 70°C, cooling if necessary, for approximately 2

hours, or until the mixture becomes homogeneous. Allow the mixture to stand overnight at

room temperature.[20]

Step 2: Hydrolysis and Isolation of Furfuryl Mercaptan

Pour a solution of 225 g of sodium hydroxide in 250 ml of water into the reaction mixture. A

heavy brown oil, consisting of the partially decomposed intermediate, will separate.[19]

Quickly fit the flask with a steam-inlet tube and a condenser.[19]

Perform steam distillation until the distillate no longer contains oily drops.[19][20]

Separate the mercaptan from the aqueous phase using a separatory funnel.[19]

Dry the product with calcium chloride. The expected yield is 313–340 g (55–60%).[19] The

resulting furfuryl mercaptan is of high purity but can be further purified by distillation

under a nitrogen atmosphere.[19]
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Synthesis from Furfuryl Alcohol

Reactants

Furfuryl Alcohol

S-2-furfurylisothiouronium
chloride

Thiourea Conc. HCl (catalyst)

NaOH (aq)

Furfuryl Mercaptan

Click to download full resolution via product page

Caption: Synthesis from Furfuryl Alcohol.

Alternative Synthesis Routes
Other notable methods for producing furfuryl mercaptan include:

From Furfural: This process involves reacting furfural with an alkali or ammonium

hydrosulfide (e.g., NaSH) to form difurfuryl disulfide, which is then reduced to furfuryl
mercaptan using a reducing agent like zinc dust.[1][19][21]

From Furfuryl Chloride: Furfuryl chloride can be reacted with thiourea to form the same

isothiouronium intermediate as in the furfuryl alcohol method, followed by decomposition to

yield the mercaptan.[1][5][19] However, this method is less favored due to the instability of

furfuryl halides.[19]
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Alternative Synthesis Routes
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Caption: Alternative Synthesis Routes.

Applications
The primary application of furfuryl mercaptan is as a potent flavoring and aroma agent.[1][2]

Flavor Industry: It is a critical component for creating authentic roasted coffee flavors in

products like coffee essences, instant coffee, baked goods, and confectionery.[3] It is also

used to impart savory, meaty, and roasted notes in applications for cocoa, chocolate, and

roasted beef.[2][7] Normal use levels in finished consumer products are very low, typically

ranging from 0.0001 to 0.5 ppm.[7][9]

Fragrance Industry: In perfumery, it is used to introduce warm, roasted, or smoky notes in

fine fragrances and other scented products.[3]
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Research and Development: The compound serves as a reference standard in analytical

chemistry for studying the complex aroma profiles of roasted foods and beverages.[3] It has

also been used as a starting material for the synthesis of other heterocyclic compounds with

potential biological activity.[22]

Stability and Degradation
Furfuryl mercaptan is a volatile compound susceptible to degradation, particularly through

oxidation.[12]

Oxidative Instability: As a thiol, it can be oxidized when exposed to air and oxidizing agents,

which can alter its aroma profile.[12] Studies have shown it degrades readily under Fenton-

type reaction conditions (involving hydrogen peroxide and iron ions), with up to 90%

degradation observed within one hour at 37°C.[1][23][24][25] The primary volatile

degradation products are dimers, with difurfuryl disulfide being the major compound.[23][25]

Polymerization: The compound is known to polymerize when heated in the presence of

mineral acids, affecting its stability.[1][5]

Storage: To maintain its integrity, it should be stored in tightly sealed containers in a cool, dry,

well-ventilated area, away from light, heat, and ignition sources.[8][10][12][15]

Experimental Protocol: Degradation in a Fenton-type Model System

This protocol outlines a method to study the stability of furfuryl mercaptan under oxidative

stress.

Preparation of Model System: Prepare an aqueous solution at a pH of approximately 5.5.[23]

Introduction of Reagents: To induce a Fenton-type reaction, add hydrogen peroxide, an iron

salt (e.g., FeCl₃), and a reducing agent like ascorbic acid to the furfuryl mercaptan solution.

[23][25]

Incubation: Incubate the samples at a controlled temperature (e.g., 22°C or 37°C) for a

specific time period (e.g., 1 hour).[23][24]

Quantification of Degradation:
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Stop the reaction and add an internal standard (e.g., benzyl mercaptan).[23]

Extract the neutral compounds with a solvent like diethyl ether.[23]

Analyze the concentration of the remaining furfuryl mercaptan using Gas

Chromatography-Flame Ionization Detection (GC-FID).[23]

Identification of Products: Analyze the reaction mixture using Gas Chromatography-Mass

Spectrometry (GC-MS) to identify volatile degradation products and Electron Paramagnetic

Resonance (EPR) spectroscopy with spin traps to detect radical intermediates.[23][25]

Degradation via Fenton-type Reaction

Furfuryl Mercaptan

Hydroxyl (•OH) &
Carbon-centered Radicals

reacts with

Fenton Reagents
(H₂O₂, Fe²⁺/Fe³⁺)

generates

Degradation Products

Difurfuryl Disulfide
(Major Product) Non-volatile compounds

Click to download full resolution via product page

Caption: Degradation via Fenton-type Reaction.

Toxicology and Safety
The toxicological properties of furfuryl mercaptan have not been fully investigated, but

available data indicate it should be handled with care.[10] It is classified as a flammable liquid

and is considered toxic if swallowed, inhaled, or in contact with skin.[26]
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Parameter Data References

Acute Toxicity
LD50 Intraperitoneal (Mouse):

100 mg/kg
[15][26][27]

Reproductive Effects
TDLo Oral (Rat): 1260 mg/kg

(42-day male)
[26]

Potential Health Effects

Eye, skin, and respiratory tract

irritation. Ingestion may cause

GI irritation, nausea,

headache. Vapors may cause

dizziness.

[10]

Carcinogenicity
Not listed by ACGIH, IARC,

NTP, or CA Prop 65.
[10]

RTECS Number LU2100000 [9][15][26][27]

Handling and Safety Precautions
Proper handling and storage procedures are essential when working with furfuryl mercaptan
due to its flammability, toxicity, and strong odor.
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Precaution Description References

Hazard Classifications Flammable Liquid (Category 3) [26]

Engineering Controls

Use in a well-ventilated area or

under a fume hood. Ensure

eyewash stations and safety

showers are nearby.

[10][28]

Personal Protective Equipment

(PPE)

Wear chemical safety goggles,

appropriate protective gloves

and clothing, and a

NIOSH/MSHA-approved

respirator if ventilation is

inadequate.

[10][28][29]

Handling

Ground and bond containers

when transferring. Use spark-

proof tools and explosion-proof

equipment. Avoid contact with

eyes, skin, and clothing. Avoid

ingestion and inhalation.

[10][28][30]

Storage

Store in a cool, dry, well-

ventilated flammables area

away from heat, sparks, open

flames, and incompatible

materials. Keep containers

tightly closed.

[3][10][12][15][28][30][31]

Incompatible Materials

Strong oxidizing agents,

bases, metals, reducing

agents.

[10][18][28]

Spill Response

Remove all ignition sources.

Absorb spill with inert material

(e.g., sand, vermiculite) and

place in a suitable container

for disposal. Use spark-proof

tools.

[10][28][31]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.tcichemicals.com/BE/en/sds/F0077_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/34573.pdf
https://www.fishersci.com/store/msds?partNumber=AC119811000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/34573.pdf
https://www.fishersci.com/store/msds?partNumber=AC119811000&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11410487&countryCode=GB&language=en
https://pim-resources.coleparmer.com/sds/34573.pdf
https://www.fishersci.com/store/msds?partNumber=AC119811000&countryCode=US&language=en
https://www.tcichemicals.com/US/en/sds/F0077_US_EN.pdf
https://haihangchem.com/products/furfuryl-mercaptan-cas-98-02-2/
https://pim-resources.coleparmer.com/sds/34573.pdf
https://www.nbinno.com/article/flavor-and-fragrance-intermediates/understanding-stability-furfuryl-mercaptan-formulations-nc
https://www.chemicalbook.com/msds/furfuryl-mercaptan.htm
https://www.fishersci.com/store/msds?partNumber=AC119811000&countryCode=US&language=en
https://www.tcichemicals.com/US/en/sds/F0077_US_EN.pdf
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_furfuryl_mercaptan_249300_EU-EN_SDS.pdf
https://pim-resources.coleparmer.com/sds/34573.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB22380&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC119811000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/34573.pdf
https://www.fishersci.com/store/msds?partNumber=AC119811000&countryCode=US&language=en
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_furfuryl_mercaptan_249300_EU-EN_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazardous Decomposition

Products

Carbon monoxide, carbon

dioxide, oxides of sulfur,

hydrogen sulfide.

[10][18][28]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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